Cas no 87388-64-5 (1H-Pyrrole-3-carbonitrile, 4-[1,1'-biphenyl]-4-yl-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 4-[1,1'-biphenyl]-4-yl-
• CAS No: 87388-64-5
• MF: C₁₇H₁₂N₂
• MW: 244.290583610535
• CID: 656960
• PubChem ID: 71412983
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile, 4-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 4-[1,1'-biphenyl]-4-yl-
• 4-(4-phenylphenyl)-1H-pyrrole-3-carbonitrile
• 4-([1,1'-Biphenyl]-4-yl)-1H-pyrrole-3-carbonitrile
• 87388-64-5
• DTXSID50832515

• Inchi： 1S/C17H12N2/c18-10-16-11-19-12-17(16)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-9,11-12,19H
• InChI Key： ZYPYPHGODFNOCT-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C(=C1)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 244.100048391g/mol
• Monoisotopic Mass: 244.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 39.6Ų